Cas no 283173-80-8 (2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one)

• Product Name: 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one
• CAS No: 283173-80-8
• MF: C₁₁H₈BrFN₂O
• MW: 283.096425056458
• MDL: MFCD23703297
• CID: 2084531
• PubChem ID: 22266717
• Update Time: 2025-10-24

2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-8-fluoro-4,5-dihydro-1H-azepino[5,4,3-cd]indol-6(3H)-one
• 6H-Pyrrolo[4,3,2-ef][2]benzazepin-6-one, 2-bromo-8-fluoro-1,3,4,5-tetrahydro-
• Rucaparib intermediate
• 2-Bromo-8-fluoro-1,3,4,5-tetrahydro-6H-azepino[5,4,3-cd]indol-6-one
• DIUAWEVAOAYVBP-UHFFFAOYSA-N
• BCP23850
• 2-bromo-8-fluoro-1,3,4,5-tetrahydro-azepino[5,4,3-cd]indol-6-one
• AK323777
• 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one
• MFCD23703297
• DB-251396
• 283173-80-8
• 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13)-tetraen-9-one
• AKOS027327371
• DS-11379
• SCHEMBL5002036
• CS-0161306
• AC-30111

• MDL： MFCD23703297
• Inchi： 1S/C11H8BrFN2O/c12-10-6-1-2-14-11(16)7-3-5(13)4-8(15-10)9(6)7/h3-4,15H,1-2H2,(H,14,16)
• InChI Key： DIUAWEVAOAYVBP-UHFFFAOYSA-N
• SMILES： BrC1=C2CCNC(C3=CC(=CC(=C23)N1)F)=O

Computed Properties

• Exact Mass: 281.98040g/mol
• Monoisotopic Mass: 281.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9
• XLogP3: 2.5

Experimental Properties

• Density: 1.751±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 571.4±50.0°C at 760 mmHg
• Solubility: Almost insoluble (0.059 g/l) (25 º C),

2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one Security Information

• Hazard Statement： H302-H317
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one

Exploring the Unique Properties and Applications of 2-Bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one (CAS No. 283173-80-8)

In the realm of advanced organic chemistry, 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one (CAS 283173-80-8) stands out as a structurally intriguing compound with significant potential in pharmaceutical and materials science research. This heterocyclic molecule, characterized by its tricyclic framework and strategic halogen substitutions (bromo and fluoro groups), has garnered attention for its unique electronic properties and reactivity patterns. Researchers are particularly interested in how its diazatricyclic core influences molecular interactions, making it a subject of study in drug discovery pipelines targeting neurological and metabolic disorders.

The compound's multicyclic architecture offers exceptional stability while maintaining synthetic versatility—a rare combination that aligns with current trends in fragment-based drug design. Its bromo-fluoro substitution pattern creates distinct dipole moments, enabling precise molecular recognition in biological systems. Recent computational studies (2023-2024) suggest this scaffold could serve as a privileged structure for developing kinase inhibitors, addressing a major industry demand for selective protein modulators. The presence of both electron-withdrawing (fluoro) and electron-donating (bromo) groups in proximity creates electronic tension that may enhance binding affinity—a feature increasingly sought after in allosteric drug development.

From a synthetic chemistry perspective, CAS 283173-80-8 presents fascinating challenges and opportunities. The tricyclic system requires innovative strategies for regioselective functionalization—a topic dominating recent organic synthesis conferences. Its 9-one carbonyl group offers multiple derivatization pathways, while the diazine components provide hydrogen bonding capabilities crucial for biomolecular interactions. These attributes explain its growing presence in patent literature related to neurological therapeutics and materials with tunable fluorescence.

Environmental and green chemistry considerations surrounding this compound have also emerged as a research focus. The fluorine atom’s metabolic stability makes 283173-80-8 relevant to discussions about sustainable pharmaceutical design, while its potential for catalytic transformations aligns with industrial efforts to minimize waste. Several 2024 studies explore its use in photoredox catalysis—a cutting-edge area bridging synthetic chemistry and renewable energy applications.

Analytical characterization of this compound involves advanced techniques like cryo-EM for structural elucidation and DFT calculations to predict reactivity—topics frequently searched by chemistry professionals. The bromine atom’s heavy atom effect facilitates X-ray crystallography studies, making it valuable for molecular modeling education. These practical aspects contribute to its adoption in academic research laboratories worldwide.

In material science applications, the π-conjugated system of this diazatricyclic compound shows promise for organic electronics. Its ability to form charge-transfer complexes is being investigated for next-generation OLED materials and molecular sensors—areas experiencing exponential growth according to recent market analyses. The fluorine substitution pattern may enable vapor-phase deposition techniques critical for device fabrication.

Safety and handling protocols for 2-bromo-6-fluoro-3,10-diazatricyclo[6.4.1.0?,13]trideca-1,4(13),5,7-tetraen-9-one follow standard laboratory practices for halogenated heterocycles. Proper personal protective equipment (PPE) and ventilation controls are recommended during manipulation, reflecting broader industry shifts toward responsible chemical management.

As research continues, this compound’s unique combination of structural complexity and functional group diversity positions it at the intersection of multiple disciplines. Its evolving applications demonstrate how specialty chemicals can drive innovation across scientific fields—from medicinal chemistry to smart materials engineering.